Cas no 1710195-10-0 (3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid)

• Product Name: 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid
• CAS No: 1710195-10-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5191434
• Update Time: 2025-05-27

3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid

• Inchi： 1S/C10H13NO2/c1-6-7-4-2-3-5-8(7)9(11-6)10(12)13/h11H,2-5H2,1H3,(H,12,13)
• InChI Key： HMJHGVNHRYNSDF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(CCCC2)=C(C)N1

Computed Properties

• Exact Mass: 179.095
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2

Additional information on 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid

3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid (CAS No. 1710195-10-0): An Overview

3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid (CAS No. 1710195-10-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles and is characterized by its unique structural features, which include a tetrahydroisoindole core and a carboxylic acid functional group. The combination of these structural elements endows the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid (CAS No. 1710195-10-0) is defined by its molecular formula C₉H₁₃NO₂. The presence of the methyl group at the 3-position and the carboxylic acid group at the 1-position are crucial for its biological activity. The tetrahydroisoindole core provides a rigid and planar structure that can interact with various biological targets, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems and has potential neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid exhibit potent inhibitory activity against monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of conditions like Parkinson's disease and depression.

In addition to its neuroprotective properties, 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid has also shown potential in cancer research. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit significant antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells. This finding opens up new avenues for the development of novel anticancer agents based on this scaffold.

The pharmacokinetic properties of 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable solubility and permeability characteristics, which are essential for oral bioavailability. Furthermore, it exhibits low toxicity in preclinical models, making it a safe candidate for further development.

The synthetic accessibility of 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid is another factor that contributes to its appeal in drug discovery. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. These methods typically involve multistep reactions that can be optimized for large-scale production. For example, a recent publication in Organic Letters described a novel synthetic pathway that utilizes palladium-catalyzed coupling reactions to construct the tetrahydroisoindole core efficiently.

In conclusion, 3-Methyl-4,5,6,7-tetrahydro-2H-isoindole-1-carboxylic acid (CAS No. 1710195-10-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for drug design in areas such as neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.